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Compound of Interest

Compound Name: 12β-Hydroxyganoderenic acid B

Cat. No.: B15572564 Get Quote

CAS Number: 1309931-84-7

Molecular Formula: C₃₀H₄₂O₈

Molecular Weight: 530.65 g/mol

Introduction
12β-Hydroxyganoderenic acid B is a complex triterpenoid isolated from the medicinal

mushroom Ganoderma lucidum, a fungus with a long history of use in traditional Asian

medicine.[1] As a member of the ganoderic acid family, this compound is part of a diverse

group of highly oxygenated lanostane-type triterpenoids that contribute to the pharmacological

activities of Ganoderma lucidum. While extensive research has been conducted on the

therapeutic potential of Ganoderma lucidum extracts and some of its more abundant

triterpenoids, specific in-depth data on 12β-Hydroxyganoderenic acid B remains limited in

publicly available scientific literature. This guide provides a comprehensive overview of the

available technical information for this compound, including its chemical properties and general

biological context, while also highlighting the current gaps in experimental data.

Chemical and Physical Properties
A summary of the known chemical and physical properties of 12β-Hydroxyganoderenic acid
B is presented in the table below. This information is primarily derived from chemical supplier

databases and analytical studies of Ganoderma lucidum extracts.
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Property Value Reference

CAS Number 1309931-84-7 N/A

Molecular Formula C₃₀H₄₂O₈ [2]

Molecular Weight 530.65 g/mol [2]

Class Triterpenoid [1]

Source Ganoderma lucidum [1]

Biological Activity and Therapeutic Potential: A
General Perspective
Triterpenoids from Ganoderma species are widely reported to possess a range of biological

activities, including antitumor, antimicrobial, antiviral, and anti-aging effects.[1] However,

specific quantitative data and detailed mechanistic studies for 12β-Hydroxyganoderenic acid
B are not readily available in the current body of scientific literature. The biological activities

described below are based on studies of other closely related ganoderic acids and should be

considered as potential areas of investigation for 12β-Hydroxyganoderenic acid B.

Anticancer Activity
Many ganoderic acids have demonstrated cytotoxic effects against various cancer cell lines.

For instance, some studies have explored the effects of ganoderic acids on breast cancer cells,

observing inhibition of proliferation and angiogenesis, as well as induction of apoptosis. The

underlying mechanism for some ganoderic acids has been linked to the modulation of signaling

pathways such as the NF-κB pathway. However, no specific studies demonstrating the

anticancer activity of 12β-Hydroxyganoderenic acid B, nor any IC50 values for this specific

compound, have been found.

Neuroprotective Effects
Extracts of Ganoderma lucidum and some of its constituent triterpenoids have been

investigated for their neuroprotective properties. These effects are often attributed to their

antioxidant and anti-inflammatory activities. Research in this area is ongoing, but there is
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currently no specific experimental data detailing the neuroprotective effects of 12β-
Hydroxyganoderenic acid B.

Anti-inflammatory Activity
The anti-inflammatory potential of Ganoderma lucidum triterpenoids is a significant area of

research. Some ganoderic acids have been shown to inhibit inflammatory pathways, although

the specific mechanisms can vary. As with other biological activities, there is a lack of specific

studies and quantitative data on the anti-inflammatory activity of 12β-Hydroxyganoderenic
acid B.

Experimental Protocols
Due to the absence of published research detailing specific biological assays for 12β-
Hydroxyganoderenic acid B, this section will outline a generalized experimental workflow for

the isolation and preliminary screening of triterpenoids from Ganoderma lucidum. This can

serve as a foundational methodology for researchers interested in investigating the properties

of 12β-Hydroxyganoderenic acid B.
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Caption: Generalized workflow for the extraction, purification, and analysis of 12β-
Hydroxyganoderenic acid B.

Signaling Pathways: A Hypothetical Framework
Given the known activities of other ganoderic acids, a potential area of investigation for 12β-
Hydroxyganoderenic acid B is its effect on key cellular signaling pathways involved in cancer

and inflammation, such as the NF-κB pathway. The following diagram illustrates a simplified

representation of the NF-κB signaling cascade, a common target for many natural products.
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Caption: Hypothetical inhibition of the NF-κB signaling pathway by 12β-Hydroxyganoderenic
acid B.

Conclusion and Future Directions
12β-Hydroxyganoderenic acid B is a structurally defined triterpenoid from Ganoderma

lucidum. While its chemical properties are established, there is a notable lack of specific in vitro

and in vivo data regarding its biological activities. The general therapeutic potential of

ganoderic acids suggests that this compound may possess valuable pharmacological

properties, particularly in the areas of oncology, neuroprotection, and inflammation.

Future research should focus on the following:

Isolation and Purification: Development of efficient methods to obtain sufficient quantities of

pure 12β-Hydroxyganoderenic acid B for comprehensive biological evaluation.

In Vitro Screening: Systematic screening of the compound against a panel of cancer cell

lines, neuronal cell models under stress conditions, and assays for key inflammatory

markers to determine its bioactivity profile and obtain quantitative data such as IC50 values.

Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling

pathways modulated by 12β-Hydroxyganoderenic acid B to understand its mode of action.

A thorough investigation into these areas will be crucial to unlock the full therapeutic potential

of this and other rare triterpenoids from Ganoderma lucidum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [12β-Hydroxyganoderenic Acid B: An In-Depth Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572564#12-hydroxyganoderenic-acid-b-cas-
number-1309931-84-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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